![molecular formula C19H13ClN6O4 B2796173 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide CAS No. 895016-74-7](/img/structure/B2796173.png)
2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide
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Description
2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C19H13ClN6O4 and its molecular weight is 424.8. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- Pyrazolo[3,4-d]Pyrimidine Derivatives in Cancer Research : A study by El-Morsy et al. (2017) explored the antitumor potential of a series of pyrazolo[3,4-d]pyrimidine derivatives. This research found that some derivatives, including a compound similar to the one , exhibited mild to moderate activity against the human breast adenocarcinoma cell line MCF7, indicating potential applications in cancer therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).
Antimicrobial Activity
- Novel Compounds with Antimicrobial Properties : Research by Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety. These compounds, which share structural similarities with the compound , were evaluated for antimicrobial properties. The study contributes to understanding the potential use of such compounds in combating microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).
Chemical Synthesis and Characterization
- Synthesis of Related Compounds : A study by Salian, Narayana, and Sarojini (2017) focused on the synthesis and characterization of a compound structurally similar to the one . This research adds to the knowledge base on the synthesis and properties of such compounds, which is crucial for their potential application in various fields (Salian, Narayana, & Sarojini, 2017).
Novel Applications in Heterocyclic Chemistry
- Exploring New Heterocyclic Derivatives : Rahmouni et al. (2014) investigated the synthesis of novel isoxazolines and isoxazoles derived from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. The study demonstrates the versatility of compounds like 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide in the field of heterocyclic chemistry, opening up avenues for further exploration (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).
properties
IUPAC Name |
2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN6O4/c20-12-2-1-3-15(8-12)25-18-16(9-22-25)19(28)24(11-21-18)10-17(27)23-13-4-6-14(7-5-13)26(29)30/h1-9,11H,10H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BESAAADVUHMPHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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